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Compound of Interest

Compound Name: Phenyl trifluoroacetate

Cat. No.: B1293912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols, handling procedures, and

disposal guidelines for phenyl trifluoroacetate (PTFA). Adherence to these recommendations

is crucial for ensuring a safe laboratory environment and minimizing risks to personnel and the

environment. Phenyl trifluoroacetate is a versatile reagent used in organic synthesis,

particularly in the creation of pharmaceuticals and other advanced materials.[1] Its utility,

however, is matched by its potential hazards, necessitating careful management.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of phenyl trifluoroacetate is

fundamental to its safe handling. This data is summarized in the table below.
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Property Value References

CAS Number 500-73-2 [1][2][3][4]

Molecular Formula C₈H₅F₃O₂ [1][2]

Molecular Weight 190.12 g/mol [1][2][5]

Appearance
Colorless to almost colorless

clear liquid
[1][3]

Boiling Point 146 - 148 °C [1][3][5]

Flash Point 52 - 53 °C (closed cup) [3][4]

Density 1.276 - 1.29 g/mL at 25 °C [1][5]

Purity ≥ 96% (GC) [1][4]

Refractive Index n20/D 1.419 - 1.425 [1][5]

Hazard Identification and Classification
Phenyl trifluoroacetate is classified as a hazardous substance. The primary risks associated

with this chemical are its flammability and its irritant properties.
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Hazard
Classification

Description
GHS
Pictogram

Signal Word
Hazard
Statements

Flammable

Liquid

Flammable liquid

and vapor.[4][6]

Vapors may form

explosive

mixtures with air

and can travel to

a source of

ignition and flash

back.[3]

🔥 Warning

H226:

Flammable liquid

and vapor.[4][6]

Skin

Corrosion/Irritatio

n

Causes skin

irritation.[4][6]
❗ Warning

H315: Causes

skin irritation.[4]

Serious Eye

Damage/Irritation

Causes serious

eye irritation.[4]

[6]

❗ Warning

H319: Causes

serious eye

irritation.[4]

Specific Target

Organ Toxicity

(Single

Exposure)

May cause

respiratory

irritation.[6]

❗ Warning

H335: May

cause respiratory

irritation.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[3][6]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

such as carbon monoxide (CO), carbon dioxide (CO₂), and gaseous hydrogen fluoride (HF)

can be produced.[3]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and prevent

accidents.
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Engineering Controls
Ventilation: Always handle phenyl trifluoroacetate in a well-ventilated area.[7] The use of a

properly functioning chemical fume hood is strongly recommended to control vapor

exposure.[8] Ensure that eyewash stations and safety showers are readily accessible and in

close proximity to the workstation.[3][8]

Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition.[3][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[3] Take precautionary

measures against static discharge.[3][4][6] Use only non-sparking tools.[3][4][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling phenyl trifluoroacetate.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical splash goggles

and/or a face shield.

Goggles should meet ANSI

Z87.1 standards or European

Standard EN166. A face shield

should be worn when there is

a significant risk of splashing.

[3][8]

Hand Protection Chemical-resistant gloves.

Disposable nitrile gloves may

offer sufficient short-term

protection. For prolonged or

immersive contact, consult the

glove manufacturer's chemical

resistance guide to select the

most appropriate material.[8]

[9]

Body Protection Laboratory coat.

A fully buttoned lab coat

should be worn over personal

clothing to protect the skin.[3]

[8]

Foot Protection Closed-toe shoes.
Shoes must cover the entire

foot.[8]

Respiratory Protection Air-purifying respirator.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type ABEK) should

be used if working outside of a

fume hood or if there is a risk

of aerosol generation.[8]

Storage
Store in a cool, dry, and well-ventilated place.[4][6][10]

Keep containers tightly closed when not in use.[4][6][10]
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Store away from incompatible materials.[3][6][10]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Emergency Procedures and First Aid
In the event of an emergency, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

immediate medical attention.[3][6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention.[3][6]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[3][6]

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[3][6]

Experimental Protocols: Spill Response
While specific experimental methodologies for properties like toxicity are not publicly available

in the safety data sheets, a detailed protocol for spill cleanup can be established based on best

practices for flammable and irritant liquids.

Minor Spill Cleanup Protocol (< 500 mL)
This protocol is intended for small spills that can be safely managed by trained laboratory

personnel.

Alert Personnel: Immediately alert others in the vicinity of the spill.

Isolate the Area: Restrict access to the spill area.[11]
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Eliminate Ignition Sources: Extinguish all open flames and turn off any equipment that could

create a spark.[11][12]

Ventilate the Area: Ensure adequate ventilation, preferably within a chemical fume hood.[12]

Don Appropriate PPE: At a minimum, wear chemical safety goggles, a face shield, chemical-

resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.[11][13]

Contain the Spill: Create a dike around the spill using an inert, non-combustible absorbent

material such as sand, earth, diatomaceous earth, or vermiculite.[3][6][11][12] Do not use

combustible materials like paper towels to absorb the initial spill.[12]

Absorb the Spill: Apply the absorbent material, starting from the outside and working inwards

to prevent spreading.[12]

Collect the Waste: Once the liquid has been completely absorbed, use non-sparking tools to

carefully collect the contaminated material into a suitable, sealable, and properly labeled

container for hazardous waste disposal.[3][7][11]

Decontaminate the Area: Wipe down the spill area with soap and water. Collect the cleaning

materials as hazardous waste.

Dispose of Waste: Dispose of all contaminated materials (absorbent, gloves, etc.) as

hazardous waste in accordance with local, state, and federal regulations.

Report the Incident: Report the spill to the appropriate environmental health and safety

(EHS) office.[11]

Major Spill Cleanup
For spills larger than 500 mL, or any spill that feels unsafe or overwhelming, evacuate the area

immediately and contact your institution's emergency response team or local fire department.

[11]
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Diagram 1: Workflow for a minor chemical spill response.
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Disposal Guidelines
Phenyl trifluoroacetate and any materials contaminated with it are considered hazardous

waste.[6]

Waste Collection: Collect waste in suitable, closed, and clearly labeled containers.[3] Do not

mix with other waste streams.

Container Handling: Handle uncleaned, empty containers as you would the product itself, as

they may retain product residue (liquid and/or vapor).[6]

Disposal Method: Dispose of contents and containers to an approved waste disposal plant.

[4][6] All disposal practices must be in accordance with local, regional, and national

hazardous waste regulations.[3] Do not empty into drains or release into the environment.[3]
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Diagram 2: Workflow for the routine disposal of Phenyl Trifluoroacetate waste.

Toxicological and Ecological Information
Acute Toxicity: No specific acute toxicity information is available for the product itself, but it is

known to be irritating to the eyes, respiratory system, and skin.[3] Symptoms of

overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[6]
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Carcinogenicity: There are no known carcinogenic chemicals in this product.[6]

Ecotoxicity: Phenyl trifluoroacetate should not be released into the environment.[3] It is not

expected to be hazardous to the environment or non-degradable in wastewater treatment

plants based on available information.[6]

This guide is intended to provide comprehensive safety, handling, and disposal information for

phenyl trifluoroacetate. It is imperative that all users consult the most current Safety Data

Sheet (SDS) provided by the manufacturer before use and adhere to all institutional and

regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Phenyl Trifluoroacetate: A Comprehensive Technical
Guide to Safety, Handling, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293912#phenyl-trifluoroacetate-safety-handling-
and-disposal-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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